Cas no 153868-35-0 (2-(2,4,6-trimethylphenyl)benzoic acid)

• Product Name: 2-(2,4,6-trimethylphenyl)benzoic acid
• CAS No: 153868-35-0
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 5932814
• PubChem ID: 14964360
• Update Time: 2025-05-21

2-(2,4,6-trimethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 2',4',6'-trimethyl-
• 2-(2,4,6-trimethylphenyl)benzoic acid
• SCHEMBL5702020
• 153868-35-0
• DTXSID901223915
• EN300-1085356
• 2',4',6'-Trimethyl[1,1'-biphenyl]-2-carboxylic acid
• AKOS005821082

• Inchi： 1S/C16H16O2/c1-10-8-11(2)15(12(3)9-10)13-6-4-5-7-14(13)16(17)18/h4-9H,1-3H3,(H,17,18)
• InChI Key： GAQABVRYHABODI-UHFFFAOYSA-N
• SMILES： C1(C2=C(C)C=C(C)C=C2C)=CC=CC=C1C(O)=O

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Melting Point: 183-185 °C(Solv: acetic acid (64-19-7); water (7732-18-5))
• Boiling Point: 347.9±11.0 °C(Predicted)
• pka: 3.90±0.36(Predicted)

Additional information on 2-(2,4,6-trimethylphenyl)benzoic acid

Introduction to 2-(2,4,6-trimethylphenyl)benzoic acid (CAS No. 153868-35-0)

2-(2,4,6-trimethylphenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 153868-35-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a rigid aromatic structure substituted with three methyl groups at the ortho and para positions of a phenyl ring, which contributes to its unique chemical properties and potential biological activities.

The molecular formula of 2-(2,4,6-trimethylphenyl)benzoic acid is C₁₄H₁₄O₂, reflecting its composition of 14 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms. The presence of the methyl groups enhances the lipophilicity of the compound, making it more soluble in organic solvents and potentially facilitating its absorption and distribution within biological systems. This structural feature is particularly relevant in drug design, where modulating lipophilicity can influence pharmacokinetic profiles.

In recent years, 2-(2,4,6-trimethylphenyl)benzoic acid has been explored for its potential applications in medicinal chemistry. Its aromatic core resembles that of other benzoic acid derivatives known for their anti-inflammatory, antioxidant, and antimicrobial properties. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and signaling pathways implicated in inflammatory diseases and cancer progression. For instance, researchers have investigated its interaction with cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of 2-(2,4,6-trimethylphenyl)benzoic acid typically involves Friedel-Crafts acylation or alkylation reactions followed by oxidation to introduce the carboxylic acid group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to improve yield and purity. These synthetic approaches are critical for producing high-quality material suitable for further biological evaluation.

From a pharmaceutical perspective, the structural motif of 2-(2,4,6-trimethylphenyl)benzoic acid aligns with the growing interest in polyaromatic compounds as pharmacophores. These compounds often exhibit enhanced binding affinity to biological targets due to their multiple interacting sites. Computational modeling studies have been conducted to predict the binding interactions of this derivative with proteins such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in pro-inflammatory pathways. Such simulations provide valuable insights into optimizing the compound's structure for improved therapeutic efficacy.

Recent advancements in metabolomics have also highlighted the importance of studying the metabolic fate of compounds like 2-(2,4,6-trimethylphenyl)benzoic acid. Understanding how a molecule is processed within an organism can reveal potential side effects or bioactivation pathways. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to identify metabolites formed after administration in preclinical models. These studies contribute to a more comprehensive assessment of the compound's safety and pharmacological profile.

The role of CAS No. 153868-35-0 in academic research continues to expand as new methodologies emerge. High-throughput screening (HTS) platforms have enabled rapid testing of large libraries of compounds for biological activity. 2-(2,4,6-trimethylphenyl)benzoic acid has been incorporated into such screens due to its structural features that may confer desirable properties. The integration of artificial intelligence (AI) in drug discovery has further accelerated the evaluation process by predicting potential hits based on chemical scaffolds similar to this compound.

In conclusion, 2-(2,4,6-trimethylphenyl)benzoic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural characteristics and potential biological activities make it an attractive molecule for developing novel therapeutic agents. As research progresses, CAS No. 153868-35-0 will continue to serve as a reference point for scientists investigating benzoic acid derivatives and their applications in medicine.